Cas no 144981-85-1 (2-Iodo-9,9-dimethylfluorene)
2-Iodo-9,9-dimethylfluorene is a halogenated fluorene derivative characterized by its iodine substitution at the 2-position and dimethyl groups at the 9-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, due to the reactivity of the iodine moiety. The 9,9-dimethyl substitution enhances steric stability, reducing unwanted side reactions. Its rigid fluorene backbone contributes to applications in materials science, including the development of organic semiconductors and optoelectronic materials. The product is typically supplied as a high-purity solid, ensuring consistent performance in demanding synthetic applications.
2-Iodo-9,9-dimethylfluorene structure
Product Name:2-Iodo-9,9-dimethylfluorene
CAS No:144981-85-1
MF:C15H13I
MW:320.168196439743
MDL:MFCD12024272
CID:64895
PubChem ID:253660117
Update Time:2025-06-07
2-Iodo-9,9-dimethylfluorene Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-9,9-dimethyl-9H-fluorene
- 9,9-Dimethyl-2-iodofluorene
- 2-Iodo-9,9-dimethylfluorene
- 2-iodo-9,9-dimethyl-fluorene
- 9H-Fluorene, 2-iodo-9,9-dimethyl-
- 9H-Fluorene,2-iodo-9,9-dimethyl-
- 9,9-dimethyl-2-iodof
- C15H13I
- DVLSJPCXPNKPRJ-UHFFFAOYSA-N
- 2-iodo-(9,9-dimethyl)-fluorene
- 7161AA
- AM84411
- SY037133
- AX82322
-
- MDL： MFCD12024272
- Inchi： 1S/C15H13I/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(16)9-14(12)15/h3-9H,1-2H3
- InChI Key： DVLSJPCXPNKPRJ-UHFFFAOYSA-N
- SMILES： IC1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1
Computed Properties
- Exact Mass: 320.00600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 271
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.533
- Melting Point: 64.0 to 68.0 deg-C
- Boiling Point: 376.5℃ at 760 mmHg
- PSA: 0.00000
- LogP: 4.59750
2-Iodo-9,9-dimethylfluorene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Iodo-9,9-dimethylfluorene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0875-25G |
2-Iodo-9,9-dimethylfluorene |
144981-85-1 | >98.0%(GC) | 25g |
¥675.00 | 2024-04-15 | |
| Fluorochem | 214969-1g |
2-Iodo-9,9-dimethyl-9H-fluorene |
144981-85-1 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 214969-5g |
2-Iodo-9,9-dimethyl-9H-fluorene |
144981-85-1 | 95% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 214969-10g |
2-Iodo-9,9-dimethyl-9H-fluorene |
144981-85-1 | 95% | 10g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 214969-25g |
2-Iodo-9,9-dimethyl-9H-fluorene |
144981-85-1 | 95% | 25g |
￡56.00 | 2022-03-01 | |
| TRC | I737120-50mg |
2-Iodo-9,9-dimethylfluorene |
144981-85-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I737120-100mg |
2-Iodo-9,9-dimethylfluorene |
144981-85-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I737120-500mg |
2-Iodo-9,9-dimethylfluorene |
144981-85-1 | 500mg |
$ 80.00 | 2022-06-04 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0875-5G |
2-Iodo-9,9-dimethylfluorene |
144981-85-1 | >98.0%(GC) | 5g |
¥220.00 | 2024-04-15 | |
| Chemenu | CM219976-100g |
2-Iodo-9,9-dimethyl-9H-fluorene |
144981-85-1 | 95% | 100g |
$*** | 2023-03-30 |
2-Iodo-9,9-dimethylfluorene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:144981-85-1)9,9-Dimethyl-2-iodofluorene
Order Number:sfd20417
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:144981-85-1)2-碘-9,9-二甲基芴
Order Number:LE20718071
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
2-Iodo-9,9-dimethylfluorene Related Literature
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Sangwon Ko,Hyunbong Choi,Moon-Sung Kang,Hyonseok Hwang,Heesun Ji,Jinho Kim,Jaejung Ko,Youngjin Kang J. Mater. Chem. 2010 20 2391
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Hae Min Song,Kang Deuk Seo,Min Soo Kang,In Tack Choi,Sang Kyun Kim,Yu Kyung Eom,Jung Ho Ryu,Myung Jong Ju,Hwan Kyu Kim J. Mater. Chem. 2012 22 3786
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Zhaojin Wang,Tianyu Wang,Chi Zhang,Mark G. Humphrey Phys. Chem. Chem. Phys. 2017 19 12928
-
Yasuhiko Shirota J. Mater. Chem. 2005 15 75
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Jianwei Chen,Yishi Wu,Xuedong Wang,Zhenyi Yu,He Tian,Jiannian Yao,Hongbing Fu Phys. Chem. Chem. Phys. 2015 17 27658
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